Cas no 1806318-51-3 (2-Chloro-6-(difluoromethoxy)benzo[d]oxazole)

2-Chloro-6-(difluoromethoxy)benzo[d]oxazole is a halogenated benzoxazole derivative characterized by the presence of a chloro substituent at the 2-position and a difluoromethoxy group at the 6-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural features, which may enhance reactivity and bioavailability. The difluoromethoxy group contributes to metabolic stability and lipophilicity, while the chloro substituent can serve as a reactive handle for further functionalization. Its benzo[d]oxazole core offers a rigid scaffold, potentially useful in the design of bioactive molecules. The compound is typically employed as an intermediate in the synthesis of more complex heterocyclic systems.

2-Chloro-6-(difluoromethoxy)benzo[d]oxazole structure

1806318-51-3 structure

Product Name:2-Chloro-6-(difluoromethoxy)benzo[d]oxazole

CAS No:1806318-51-3

MF:C₈H₄ClF₂NO₂

MW:219.572668075562

CID:4818213

Update Time:2025-06-07

2-Chloro-6-(difluoromethoxy)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-(difluoromethoxy)benzo[d]oxazole
- Inchi： 1S/C8H4ClF2NO2/c9-7-12-5-2-1-4(13-8(10)11)3-6(5)14-7/h1-3,8H
- InChI Key： VGOOKXQZFLXMAX-UHFFFAOYSA-N
- SMILES： ClC1=NC2C=CC(=CC=2O1)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 208
XLogP3: 3.6
Topological Polar Surface Area: 35.3

2-Chloro-6-(difluoromethoxy)benzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081004843-250mg	2-Chloro-6-(difluoromethoxy)benzo[d]oxazole	1806318-51-3	98%	250mg	$810.44	2022-03-31
Alichem	A081004843-500mg	2-Chloro-6-(difluoromethoxy)benzo[d]oxazole	1806318-51-3	98%	500mg	$1,061.80	2022-03-31
Alichem	A081004843-1g	2-Chloro-6-(difluoromethoxy)benzo[d]oxazole	1806318-51-3	98%	1g	$1,843.90	2022-03-31